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Compound of Interest

Compound Name:
2-(Chloromethyl)-5-methylpyridine

hydrochloride

Cat. No.: B1359685 Get Quote

Technical Support Center: 2-(Chloromethyl)-5-
methylpyridine hydrochloride
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 2-(Chloromethyl)-5-methylpyridine
hydrochloride. Please consult your institution's safety protocols and the full Safety Data Sheet

(SDS) before handling this compound.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(Chloromethyl)-5-methylpyridine
hydrochloride?

A: 2-(Chloromethyl)-5-methylpyridine hydrochloride is a hazardous substance that can

cause significant health effects.[1] It is harmful if swallowed, causes skin irritation and serious

eye damage, and may cause an allergic skin reaction.[2][3][4][5] It may also cause respiratory

irritation.[3][4][6] The substance is corrosive and can cause chemical burns to the skin, eyes,

oral cavity, and gastrointestinal tract upon direct contact or ingestion.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A: To minimize exposure, it is crucial to wear appropriate personal protective equipment. This

includes:

Eye/Face Protection: Chemical safety goggles or a full-face shield are necessary.[1][2]

Skin Protection: Wear protective gloves (elbow-length PVC gloves are recommended for

prolonged contact) and appropriate protective clothing, such as a lab coat or overalls, to

prevent skin exposure.[1][2][7]

Respiratory Protection: Use a particulate dust filter respirator if dust is generated.[1] Work

should be conducted in a well-ventilated area, preferably in a chemical fume hood.[4][8]

Q3: What are the proper storage conditions for 2-(Chloromethyl)-5-methylpyridine
hydrochloride?

A: Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated

area.[1][6][8] It should be stored away from incompatible materials such as strong bases,

oxidizing agents, and alkalis.[1] Avoid storage in mild steel, galvanized steel, or zinc containers

as it can react to produce flammable hydrogen gas.[1]

Q4: What should I do in case of accidental skin or eye contact?

A: Skin Contact: Immediately flush the affected area with large amounts of water and soap.[1]

[6][7] Remove all contaminated clothing and shoes.[1][7] Seek medical attention if irritation

occurs.[6][7][9] Eye Contact: Immediately flush the eyes with running water for at least 15

minutes, holding the eyelids apart to ensure complete irrigation.[1][6][7] Remove contact lenses

if present and easy to do so.[6][7] Seek immediate medical attention.[1][2][6]

Q5: How should I handle a spill of 2-(Chloromethyl)-5-methylpyridine hydrochloride?

A: For minor spills, remove all ignition sources and clean up immediately using dry procedures

to avoid generating dust.[1] Wear appropriate PPE, including respiratory protection.[1][6] Place

the spilled material into a suitable, labeled container for waste disposal.[1][8] For major spills,

evacuate the area, move upwind, and alert emergency responders.[1]
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Property Value Source

Molecular Formula C₇H₉Cl₂N [10]

Molecular Weight 178.06 g/mol [5][10]

Appearance Off-white to light brown solid [3]

Melting Point 133-135 °C [5]

Purity 98% [10]

Occupational Exposure Limits (OELs) have not been established for this compound.[1]

Experimental Protocols
Standard Handling Procedure

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[4][8] Put on all required personal protective equipment, including safety goggles,

a lab coat, and chemical-resistant gloves.[2]

Handling: Avoid all personal contact with the substance, including inhalation of dust.[1][8] Do

not eat, drink, or smoke in the handling area.[6][8]

Weighing: If weighing the solid, do so carefully to avoid generating dust.

After Handling: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.[1][6] Clean the work area and any equipment used.

First Aid Procedures
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration. Seek immediate medical attention.[2][7]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. If the person is

conscious, have them drink plenty of water.[2][6] Seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing.[1][7] Wash the affected skin with

plenty of soap and water.[1][6][7]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][6][7] Seek immediate medical attention.[1]

[2][6]
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Caption: Workflow for handling a spill of 2-(Chloromethyl)-5-methylpyridine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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